molecular formula C10H13N B8703014 N-ethyl-dihydroindole

N-ethyl-dihydroindole

Cat. No. B8703014
M. Wt: 147.22 g/mol
InChI Key: JJFUPPZOYYMAFC-UHFFFAOYSA-N
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Description

N-ethyl-dihydroindole is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.
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properties

Product Name

N-ethyl-dihydroindole

Molecular Formula

C10H13N

Molecular Weight

147.22 g/mol

IUPAC Name

1-ethyl-2,3-dihydroindole

InChI

InChI=1S/C10H13N/c1-2-11-8-7-9-5-3-4-6-10(9)11/h3-6H,2,7-8H2,1H3

InChI Key

JJFUPPZOYYMAFC-UHFFFAOYSA-N

Canonical SMILES

CCN1CCC2=CC=CC=C21

Origin of Product

United States

Synthesis routes and methods I

Procedure details

NaH (10 g) was added to a chilled (0° C.) solution of indoline (30 g, 252.10 mmol) in tetrahydrofuran (300 mL). The resulting solution was then stirred at room temperature for 30 minutes. Iodoethane (50 g, 322.58 mmol) was then added dropwise and the resulting solution was maintained at room temperature for an additional 3 hours. The reaction mixture was then quenched by adding ethanol (100 mL). The resulting solution was extracted with dichloromethane (3×500 mL), and the organic layers were combined and concentrated. The residue was purified by column chromatography using a 100:1 ethyl acetate/petroleum ether solvent system to give 29 g (78%) of 1-ethylindoline as yellow oil.
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Synthesis routes and methods II

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